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  3. (3R,4S,5R)-2-[(4S,5S,6R)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxyoxane-3,4,5-triol
(3R,4S,5R)-2-[(4S,5S,6R)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxyoxane-3,4,5-triol (3R,4S,5R)-2-[(4S,5S,6R)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxyoxane-3,4,5-triol Beta-D-Xylp-(1->4)-beta-D-Xylp-(1->4)-D-Xylp is a xylotriose consisting of three D-xylose units connected via beta-(1->4)-linkages.
Xylotriose is a natural product found in Streptomyces rameus with data available.
Brand Name: Vulcanchem
CAS No.: 47592-59-6
VCID: VC0105709
InChI: InChI=1S/C15H26O13/c16-4-1-25-14(11(21)7(4)17)28-6-3-26-15(12(22)9(6)19)27-5-2-24-13(23)10(20)8(5)18/h4-23H,1-3H2
SMILES: C1C(C(C(C(O1)OC2COC(C(C2O)O)OC3COC(C(C3O)O)O)O)O)O
Molecular Formula: C15H26O13
Molecular Weight: 414.36 g/mol

(3R,4S,5R)-2-[(4S,5S,6R)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxyoxane-3,4,5-triol

CAS No.: 47592-59-6

Cat. No.: VC0105709

Molecular Formula: C15H26O13

Molecular Weight: 414.36 g/mol

* For research use only. Not for human or veterinary use.

(3R,4S,5R)-2-[(4S,5S,6R)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxyoxane-3,4,5-triol - 47592-59-6

Specification

Description Beta-D-Xylp-(1->4)-beta-D-Xylp-(1->4)-D-Xylp is a xylotriose consisting of three D-xylose units connected via beta-(1->4)-linkages.
Xylotriose is a natural product found in Streptomyces rameus with data available.
CAS No. 47592-59-6
Molecular Formula C15H26O13
Molecular Weight 414.36 g/mol
IUPAC Name 2-[4,5-dihydroxy-6-(4,5,6-trihydroxyoxan-3-yl)oxyoxan-3-yl]oxyoxane-3,4,5-triol
Standard InChI InChI=1S/C15H26O13/c16-4-1-25-14(11(21)7(4)17)28-6-3-26-15(12(22)9(6)19)27-5-2-24-13(23)10(20)8(5)18/h4-23H,1-3H2
Standard InChI Key JCSJTDYCNQHPRJ-UHFFFAOYSA-N
Isomeric SMILES C1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2CO[C@H]([C@@H]([C@H]2O)O)O[C@@H]3COC([C@@H]([C@H]3O)O)O)O)O)O
SMILES C1C(C(C(C(O1)OC2COC(C(C2O)O)OC3COC(C(C3O)O)O)O)O)O
Canonical SMILES C1C(C(C(C(O1)OC2COC(C(C2O)O)OC3COC(C(C3O)O)O)O)O)O

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